
An In-depth Technical Guide to the
Thermodynamic Properties of Isobutylene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-methylprop-1-ene

Cat. No.: B12662633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of isobutylene (also known as 2-methylpropene). The information is compiled from various

scientific sources to ensure accuracy and relevance for research, scientific, and drug

development applications. This document summarizes key quantitative data in structured

tables and outlines the general methodologies for their determination.

Physical and Chemical Identity
Isobutylene is a branched alkene with the chemical formula C4H8.[1] It is a colorless,

flammable gas at standard temperature and pressure.[1][2] Due to its industrial significance,

particularly in the production of polymers and fuel additives, a thorough understanding of its

thermodynamic behavior is crucial.[1]
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Property Value Source

IUPAC Name 2-Methylprop-1-ene [1]

Other Names
Isobutene, γ-Butylene, 2-

Methylpropylene
[1]

CAS Number 115-11-7 [2]

Molecular Formula C4H8 [1]

Molar Mass 56.106 g/mol [1]

Core Thermodynamic Properties
The following tables summarize the key thermodynamic properties of isobutylene. These

values are essential for modeling its behavior in various chemical processes and systems.

Table 2.1: Fundamental Thermodynamic Constants

Property Value Unit Source

Standard Enthalpy of

Formation (Gas,

298.15 K)

-16.9 kJ/mol [2]

Standard Enthalpy of

Formation (Liquid,

298.15 K)

-37.5 kJ/mol [2]

Heat of Combustion -45029.034 J/kg [3]

Molar Entropy (Gas,

298.15 K)
295.5 J/(mol·K)

Heat of Fusion 25.25 cal/g [4]

Table 2.2: Phase Transition Properties
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Property Value Unit Source

Boiling Point (at 1

atm)
-6.9 °C [1][5]

Melting Point -140.3 °C [1]

Triple Point

Temperature
132.4 K [6]

Triple Point Pressure 0.676 Pa [7]

Critical Temperature 144.75 °C [3][4]

Critical Pressure 40 bar [8]

Critical Density 234.75 kg/m ³ [8]

Latent Heat of

Vaporization (at

boiling point)

391.634 kJ/kg [8]

Table 2.3: State Properties

Property Condition Value Unit Source

Density (Liquid) 20 °C 0.59 g/cm³ [4]

Vapor Pressure 25 °C 2973 hPa [5]

Vapor Density

(Air = 1)
1.94 [3]

Specific Heat

Capacity (Liquid,

-20 °F)

0.498 Btu/(lb·°F) [4]

Henry's Law

Constant
25 °C 63,400 Pa·m³/mol [5]

Log Kow 2.34 [5]

Water Solubility 25 °C 263 mg/L [5]
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Experimental Methodologies
The determination of the thermodynamic properties of isobutylene relies on a combination of

experimental measurements and theoretical calculations. While specific, detailed protocols are

proprietary to the research groups that performed them, the general approaches are well-

established.

General Workflow for Thermodynamic Property Determination:

Sample Preparation

Calorimetry

PVT Measurements

Data Analysis & Modeling

Derived Properties

High-Purity Isobutylene Sample

Bomb Calorimetry
(Heat of Combustion)

Adiabatic Calorimetry
(Heat Capacity, Enthalpy of Fusion)

Static Equilibrium Cell
(Vapor Pressure)

Vibrating Tube Densimeter
(Density)

Equation of State Fitting
(e.g., Benedict-Webb-Rubin) Thermodynamic Model Development
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Workflow for determining thermodynamic properties.

Key Experimental Techniques:
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Calorimetry: Techniques like bomb calorimetry are used to measure the heat of combustion.

Adiabatic calorimetry is employed to determine heat capacities and enthalpies of phase

transitions (fusion, vaporization).

Pressure-Volume-Temperature (PVT) Measurements: These experiments are fundamental to

establishing the equation of state for a substance. By measuring the pressure, volume, and

temperature of isobutylene in a controlled environment, researchers can fit the data to

empirical equations of state, such as the Benedict-Webb-Rubin (BWR) equation.[9]

Vapor Pressure Measurement: The vapor pressure of isobutylene at various temperatures is

typically measured using a static apparatus, where the substance is in equilibrium with its

vapor in a constant-volume cell.[10]

Spectroscopy: Spectroscopic data can be used in conjunction with statistical mechanics to

calculate thermodynamic properties, particularly for the ideal gas state.

Equation of State
The thermodynamic properties of isobutylene over a range of temperatures and pressures can

be accurately calculated using a fundamental equation of state. A notable example is the short

fundamental equation of state developed by Lemmon and Ihmels (2005), which is valid for

temperatures from the triple point (132.4 K) to 525 K and pressures up to 50 MPa.[6][7] Such

equations are crucial for engineering applications and process simulations.

Isomerization Thermodynamics
The isomerization of n-butylenes to isobutylene is a significant industrial process. The

equilibrium composition of butylene isomers is temperature-dependent, with lower

temperatures favoring the formation of isobutylene.[11] Understanding the thermodynamics of

this isomerization is key to optimizing catalyst performance and reaction conditions.

Conclusion
This guide has provided a detailed summary of the core thermodynamic properties of

isobutylene, presenting quantitative data in a clear and accessible format. While specific

experimental protocols are often proprietary, the general methodologies for their determination

have been outlined. The provided data and understanding of the underlying principles are
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invaluable for professionals in research, chemical engineering, and drug development who

work with this important industrial chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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